Cas no 13963-35-4 (2-Methyl Diphenyl Sulfide)

• Product Name: 2-Methyl Diphenyl Sulfide
• CAS No: 13963-35-4
• MF: C₁₃H₁₂S
• MW: 200.299382209778
• MDL: MFCD00216265
• CID: 49565
• PubChem ID: 139652
• Update Time: 2025-04-18

2-Methyl Diphenyl Sulfide Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-2-(phenylthio)-
• 2-Methyl diphenyl sulfide
• 2-METHYL DIPHENYL SU
• 2-Methyldiphenylsulfide500µg
• 2-Methyldlphenylsulfide
• 2-tolyl phenyl thioether
• 4-cyanophenylphenyl sulfide
• phenyl 2-methylphenyl sulfide
• Sulfide,phenyl o-tolyl (6CI,7CI,8CI)
• 2-Methylphenyl phenyl sulfide
• Phenyl 2-tolylsulfide
• Phenyl o-tolyl sulfide
• o-Tolyl phenyl sulfide
• 1-Methyl-2-(phenylthio)benzene
• DTXSID30161133
• AC-16458
• InChI=1/C13H12S/c1-11-7-5-6-10-13(11)14-12-8-3-2-4-9-12/h2-10H,1H
• AKOS015898596
• 13963-35-4
• 1-methyl-2-(phenylsulfanyl)benzene
• SCHEMBL2876479
• Benzene,1-methyl-2-(phenylthio)-
• FT-0612875
• phenyl(o-tolyl)sulfane
• J-509894
• A807571
• 1-methyl-2-phenylsulfanylbenzene
• STK332005
• HS-4627
• DTXCID0083624
• KXCVWFIROSGRRF-UHFFFAOYSA-N
• 2-Methyl Diphenyl Sulfide

• MDL： MFCD00216265
• Inchi： 1S/C13H12S/c1-11-7-5-6-10-13(11)14-12-8-3-2-4-9-12/h2-10H,1H3
• InChI Key： KXCVWFIROSGRRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 200.06600
• Monoisotopic Mass: 200.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 1.0893
• Boiling Point: 298.04°C (rough estimate)
• Flash Point: 121.8ºC
• Refractive Index: 1.6170 (estimate)
• PSA: 25.30000
• LogP: 4.14620

2-Methyl Diphenyl Sulfide Security Information

• Safety Instruction： S53